Cas no 55436-35-6 (1-(1,3-benzodioxol-5-ylmethyl)-4-prop-2-en-1-ylpiperazine)

• Product Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-prop-2-en-1-ylpiperazine
• CAS No: 55436-35-6
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 1593627
• PubChem ID: 3043404
• Update Time: 2025-04-21

1-(1,3-benzodioxol-5-ylmethyl)-4-prop-2-en-1-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-ylmethyl)-4-prop-2-en-1-ylpiperazine
• 1-(1,3-benzodioxol-5-ylmethyl)-4-prop-2-enylpiperazine
• 4-[(1,3-Benzodioxol-6-yl)methyl]-1-allylpiperazine
• 55436-35-6
• Z52664386
• 1-Allyl-4-(3,4-methylenedioxybenzyl)piperazine
• AKOS008022516
• Piperazine, 1-allyl-4-(3,4-methylenedioxybenzyl)-
• 4-[(1,3-Benzodioxol-6-yl)methyl ]-1-allylpiperazine
• DB-294968
• BRN 0808511
• 1-Allyl-4-piperonylpiperazine
• DTXSID20204003

• Inchi： 1S/C15H20N2O2/c1-2-5-16-6-8-17(9-7-16)11-13-3-4-14-15(10-13)19-12-18-14/h2-4,10H,1,5-9,11-12H2
• InChI Key： DTCPUCVXFPNOGH-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CN1CCN(CC=C)CC1

Computed Properties

• Exact Mass: 260.1526
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.94